Cas no 2060028-86-4 (1H-1,2,4-Triazole-3-carboxylic acid, 5-cyclobutyl-1-(3-fluorophenyl)-)

• Product Name: 1H-1,2,4-Triazole-3-carboxylic acid, 5-cyclobutyl-1-(3-fluorophenyl)-
• CAS No: 2060028-86-4
• MF: C₁₃H₁₂FN₃O₂
• MW: 261.251686096191
• CID: 5183217
• Update Time: 2025-05-24

1H-1,2,4-Triazole-3-carboxylic acid, 5-cyclobutyl-1-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxylic acid, 5-cyclobutyl-1-(3-fluorophenyl)-

• Inchi： 1S/C13H12FN3O2/c14-9-5-2-6-10(7-9)17-12(8-3-1-4-8)15-11(16-17)13(18)19/h2,5-8H,1,3-4H2,(H,18,19)
• InChI Key： FHFWGACTJDUFAB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2)C(C2CCC2)=NC(C(O)=O)=N1

Additional information on 1H-1,2,4-Triazole-3-carboxylic acid, 5-cyclobutyl-1-(3-fluorophenyl)-

Research Brief on 1H-1,2,4-Triazole-3-carboxylic acid, 5-cyclobutyl-1-(3-fluorophenyl)- (CAS: 2060028-86-4)

1H-1,2,4-Triazole-3-carboxylic acid, 5-cyclobutyl-1-(3-fluorophenyl)- (CAS: 2060028-86-4) is a triazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities. The presence of the triazole ring, cyclobutyl group, and fluorophenyl moiety in its structure makes it a promising candidate for the development of novel therapeutic agents. Recent studies have explored its synthesis, physicochemical properties, and biological activities, particularly in the context of enzyme inhibition and antimicrobial activity.

The synthesis of 1H-1,2,4-Triazole-3-carboxylic acid, 5-cyclobutyl-1-(3-fluorophenyl)- has been optimized to achieve high yields and purity. Researchers have employed various synthetic routes, including multi-step reactions involving cyclization and functional group transformations. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided valuable insights into the compound's stability and reactivity, which are critical for its potential use in pharmaceutical formulations.

In terms of biological activity, recent research has highlighted the compound's potential as an enzyme inhibitor. Specifically, it has shown inhibitory effects against certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. Molecular docking studies have revealed that the compound binds to the active sites of these enzymes, disrupting their function. Additionally, preliminary in vitro assays have demonstrated its antimicrobial activity against a range of bacterial and fungal pathogens, suggesting its potential as a broad-spectrum antimicrobial agent.

Despite these promising findings, further research is needed to fully elucidate the compound's mechanism of action and optimize its pharmacokinetic properties. Current studies are focused on modifying its structure to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound into a viable drug candidate. The ongoing research underscores the importance of 1H-1,2,4-Triazole-3-carboxylic acid, 5-cyclobutyl-1-(3-fluorophenyl)- in the field of medicinal chemistry and its potential to address unmet medical needs.